Cas no 1806964-25-9 (Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate
• CAS No: 1806964-25-9
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4897342
• Update Time: 2025-10-31

Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)6-4-5(2)9(14(16)17)13-7(6)8(11)12/h4,8H,3H2,1-2H3
• InChI Key： UTCALPKVGPMXOA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C)=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate (CAS No. 1806964-25-9)

Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate (CAS No. 1806964-25-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine carboxylates, which are widely studied for their unique chemical properties and potential biological activities. The presence of a difluoromethyl group and a nitro substituent on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in CAS 1806964-25-9 for its potential as a building block in the synthesis of novel heterocyclic compounds. Its structural features, such as the ethyl ester moiety and methyl group, contribute to its versatility in organic transformations. This aligns with the growing trend of using fluorine-containing intermediates to improve the efficacy and selectivity of bioactive molecules.

The compound’s nitropyridine core is a focal point for studies on enzyme inhibition and receptor modulation, addressing current scientific inquiries about targeted therapies. For instance, its nitro group can participate in redox reactions, which are critical in designing prodrugs or bioactive probes. Additionally, the difluoromethyl substituent is known to enhance metabolic stability, a hot topic in medicinal chemistry discussions about improving drug half-lives.

From an industrial perspective, Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate is often explored for its scalability in green chemistry applications. With sustainability being a major concern, researchers are investigating eco-friendly synthesis routes for such high-value intermediates. This resonates with search trends around sustainable chemical manufacturing and catalysis optimization, highlighting the compound’s relevance in modern R&D.

Analytical characterization of CAS 1806964-25-9 typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, which are frequently searched by professionals seeking quality control methods. The compound’s crystalline form and solubility profile are also key parameters for formulation scientists, linking to popular queries about material compatibility and process optimization.

In summary, Ethyl 2-(difluoromethyl)-5-methyl-6-nitropyridine-3-carboxylate represents a critical tool in advancing molecular design across multiple disciplines. Its combination of fluorine chemistry and nitroaromatic reactivity positions it at the forefront of innovations in life sciences and material engineering. As interest in tailored heterocycles grows, this compound is poised to remain a subject of cutting-edge research and industrial applications.